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Introduction

Narasin sodium is a polyether ionophore antibiotic produced by Streptomyces aureofaciens.
[1] It is widely used in the veterinary industry as a coccidiostat to control gastrointestinal
parasites, particularly Eimeria species in poultry.[2][3] Its mechanism of action involves the
formation of lipid-soluble complexes with monovalent cations, such as sodium (Na+) and
potassium (K+), and transporting them across cellular membranes.[2][4] This disruption of ion
gradients interferes with cellular function and metabolism, leading to the death of the parasite.
Narasin has also demonstrated activity against Gram-positive bacteria and has been
investigated for its potential anticancer and antiviral properties.

These application notes provide detailed protocols for researchers to evaluate the in vitro and
in vivo efficacy of narasin sodium.

Mechanism of Action: lonophore Activity

Narasin functions as a mobile ion carrier, facilitating the transport of cations across biological
membranes. This process disrupts the electrochemical gradients essential for cellular
processes, ultimately leading to cell death in susceptible organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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